Cas no 52294-86-7 (7-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 7-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 52294-86-7
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 1576968
• PubChem ID: 3040482
• Update Time: 2025-04-21

7-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 7-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• SCHEMBL9037765
• DTXSID90200315
• 52294-86-7
• 7-Amino-1,3-dimethylpyrido(2,3-d)pyrimidine-2,4(1H,3H)-dione
• 7-amino-1,3-dimethylpyrido[3,2-e]pyrimidine-2,4-dione
• Pyrido(2,3-d)pyrimidine-2,4(1H,3H)-dione, 7-amino-1,3-dimethyl-
• ZLPYOVJNMINBJN-UHFFFAOYSA-N

• Inchi： 1S/C9H10N4O2/c1-12-7-5(3-4-6(10)11-7)8(14)13(2)9(12)15/h3-4H,1-2H3,(H2,10,11)
• InChI Key： ZLPYOVJNMINBJN-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C(N)N=C2N(C)C(N1C)=O

Computed Properties

• Exact Mass: 206.0805
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 79.53